Cas no 2680772-89-6 (5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid)

• Product Name: 5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid
• CAS No: 2680772-89-6
• MF: C₉H₆BrF₃N₂O₃
• MW: 327.054751873016
• CID: 5624081
• PubChem ID: 165940064
• Update Time: 2025-10-22

5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid
• EN300-28294934
• 2680772-89-6

• Inchi： 1S/C9H6BrF3N2O3/c1-15(8(18)9(11,12)13)6-2-4(7(16)17)5(10)3-14-6/h2-3H,1H3,(H,16,17)
• InChI Key： NQHUWNDTWXADCT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C(=O)O)N(C)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 325.95139g/mol
• Monoisotopic Mass: 325.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid

Comprehensive Overview of 5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid (CAS No. 2680772-89-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid (CAS No. 2680772-89-6) has emerged as a compound of significant interest. This pyridine derivative is characterized by its unique structural features, including a trifluoroacetamido group and a carboxylic acid functionality, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of small molecule inhibitors targeting enzymes and receptors.

The compound's CAS number 2680772-89-6 serves as a critical identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory submissions. Its molecular formula and weight are frequently queried in computational chemistry platforms, reflecting its relevance in QSAR modeling and virtual screening workflows. Recent studies highlight its utility in medicinal chemistry, where its bromopyridine core facilitates Suzuki-Miyaura cross-coupling reactions—a hot topic in green chemistry due to the demand for sustainable synthetic methods.

From an industrial perspective, 5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid aligns with the growing demand for high-value intermediates in API manufacturing. Its trifluoromethyl group enhances metabolic stability, a property highly sought after in CNS drug development, as evidenced by its mention in recent PubMed publications. Laboratories optimizing peptide mimetics also utilize this compound to introduce conformational constraints, addressing challenges in bioavailability improvement.

Environmental and analytical chemists are investigating CAS 2680772-89-6 for its chromatographic behavior under HPLC-MS conditions, a trending subject in method development circles. The compound's UV absorption profile makes it a candidate for fluorescent probes, tying into the broader interest in diagnostic imaging technologies. Furthermore, its crystal structure data—often searched in Cambridge Structural Database queries—supports co-crystal engineering studies aimed at improving drug solubility.

In the context of intellectual property, 5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid appears in WO patent applications related to kinase modulation, reflecting the pharmaceutical industry's focus on precision oncology. Its structure-activity relationship (SAR) is frequently modeled using AI-driven drug design tools, a convergence point for cheminformatics and machine learning enthusiasts. The compound's logP value and pKa are routinely analyzed in ADMET prediction software, underscoring its role in preclinical research.

As regulatory agencies emphasize ICH guidelines for impurity profiling, analytical methods for 2680772-89-6 are being refined using UPLC-TOF techniques. The agrochemical sector also notes its potential as a herbicide precursor, coinciding with global discussions on sustainable crop protection. With custom synthesis providers listing this compound in their catalogs, procurement trends indicate rising demand across contract research organizations (CROs).

Future research directions may explore 5-bromo-2-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid's applicability in bioconjugation strategies for ADC therapeutics, a frontier in targeted cancer therapy. Its compatibility with flow chemistry setups—another frequently searched term—positions it well for industrial-scale production innovations. The compound's multifaceted utility ensures its continued prominence in peer-reviewed journals and grant proposals addressing global health challenges.